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Compound of Interest

Compound Name: 2-Methoxyheptane

Cat. No.: B14605856 Get Quote

Essential Safety and Handling Guide for 2-
Methoxyheptane
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety protocols and

logistical information for handling 2-Methoxyheptane, from operational procedures to disposal

plans. Adherence to these guidelines is critical for minimizing risks and ensuring regulatory

compliance.

Physicochemical and Safety Data
A clear understanding of the properties of 2-Methoxyheptane is the first step toward safe

handling. The following table summarizes key quantitative data.

Property Value

Molecular Formula C8H18O

Molecular Weight 130.23 g/mol

CAS Number 57858-34-1

Appearance Liquid (presumed)

LogP (Octanol-Water Partition Coefficient) 2.60160
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Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 2-Methoxyheptane is not readily available, data

from analogous compounds suggest that it should be handled with care. The primary hazards

are expected to be harmful if inhaled and potential toxicity to aquatic life[1]. Therefore, a

comprehensive approach to personal protection is mandatory.

PPE Category Recommended Protection Material/Type

Eye and Face Protection
Protects against splashes and

vapors.

Safety glasses with side

shields or chemical splash

goggles. A face shield should

be worn in addition to goggles

when there is a significant

splash hazard.

Hand Protection

Chemical-resistant gloves are

essential to prevent skin

contact.

Nitrile, Neoprene, or other

gloves resistant to organic

solvents. Inspect gloves for

any signs of degradation

before use.

Skin and Body Protection

A lab coat or chemical-

resistant apron should be worn

to protect against incidental

contact.

Standard laboratory coat. For

larger quantities or in case of a

significant spill, chemical-

resistant coveralls may be

necessary.

Respiratory Protection

Should be used in poorly

ventilated areas or when the

occupational exposure limit is

likely to be exceeded.

Required when

vapors/aerosols are

generated[1].

Work under a chemical fume

hood[1]. If a fume hood is not

available or insufficient, use an

air-purifying respirator with an

organic vapor cartridge or a

supplied-air respirator.
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Experimental Protocol: Safe Handling and Disposal
Workflow
The following protocol outlines the necessary steps for the safe handling of 2-Methoxyheptane
and its subsequent disposal.

1. Preparation and Engineering Controls:

Before handling, ensure that a chemical fume hood is operational and available[1].

Verify that an eyewash station and safety shower are accessible.

Clearly label all containers with the chemical name and any known hazards.

2. Donning of Personal Protective Equipment (PPE):

Follow the recommended PPE guidelines in the table above.

Ensure all PPE is in good condition and fits correctly.

3. Chemical Handling:

Conduct all manipulations of 2-Methoxyheptane within a certified chemical fume hood to

minimize inhalation exposure[1].

Avoid the generation of vapors or aerosols[1].

Use appropriate tools and techniques to prevent splashes and spills.

4. Storage:

Store 2-Methoxyheptane in a tightly closed container[1].

Keep in a cool, dry, and well-ventilated area away from incompatible materials.

5. Waste Collection and Disposal:
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Liquid Waste: Collect all waste 2-Methoxyheptane in a designated, labeled, and sealed

container for flammable liquid waste. Do not dispose of it down the drain[1].

Contaminated Materials: Any materials that come into contact with 2-Methoxyheptane (e.g.,

gloves, absorbent pads) must be disposed of as hazardous waste.

Disposal Procedure: All waste must be disposed of in accordance with national and local

regulations[1][2]. Leave chemicals in their original containers and do not mix with other

waste[1].

6. Doffing of Personal Protective Equipment (PPE):

Remove PPE in a manner that avoids contamination of skin or clothing.

Dispose of single-use PPE as hazardous waste. Reusable PPE should be cleaned according

to the manufacturer's instructions.

Wash hands thoroughly after removing PPE.

7. Emergency Procedures:

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing. Call a poison center or doctor if you feel unwell[1].

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower[1].

Eye Contact: Rinse out with plenty of water. Remove contact lenses if present and easy to

do. Continue rinsing[1].

Ingestion: Make the victim drink water (two glasses at most). Consult a doctor if feeling

unwell[1].

Spills: In case of a spill, evacuate the area. Cover drains and collect the spill with an inert,

liquid-absorbent material (e.g., Chemizorb®). Dispose of the collected material properly[1].

Diagram of the Safe Handling Workflow for 2-Methoxyheptane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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